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Compound of Interest

Compound Name: Clofibrate-d4

Cat. No.: B562996

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and
biological context for Clofibrate-d4 (CAS No. 1189654-03-2). Given that specific safety data
for the deuterated form is limited, this document leverages the extensive data available for its
parent compound, Clofibrate (CAS No. 637-07-0), as a close surrogate. Deuterium labeling is
not expected to significantly alter the toxicological profile.

Compound Identification and Properties

Clofibrate-d4 is a deuterium-labeled analog of Clofibrate, an antilipemic agent.[1] It is primarily
used as an internal standard in analytical and research applications, such as mass
spectrometry, to ensure accurate quantification of Clofibrate in biological samples.[2]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

) Ethyl 2-(4-chlorophenoxy-
Chemical Name [1][3]
d4)-2-methylpropanoate

[2H4]-Clofibrate; Ethyl
Synonyms ] [4]
Clofibrate-d4

CAS Number 1189654-03-2 [11[3114]
Molecular Formula C12H11D4ClOs [1]4]
Molecular Weight 246.72 g/mol [1][3]
Appearance Oil [4]

Practically insoluble in water;
N miscible with acetone,
Solubility ) [5]
chloroform, diethyl ether, and

ethanol.

Storage Temperature Refrigerator [4]

Toxicological Data and Hazard Identification

The toxicological data presented below is for the parent compound, Clofibrate. Researchers
should handle Clofibrate-d4 with the same level of caution.

Table 2: Acute Toxicity Data for Clofibrate (CAS: 637-07-0)

Route Species Value Source(s)
Oral (LD50) Rat 940 mg/kg [6]
Intraperitoneal (LD50) Rat 910 mg/kg [6]

171 ml/kg/6D
Oral (TDLoO) Human ) ) [6]
(intermittent)

GHS Hazard Classification (Clofibrate)
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Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[6]

Skin Irritation: Category 2 (Causes skin irritation)[6]

Serious Eye Damage: Category 1 (Causes serious eye damage)|[6]

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory system (May
cause respiratory irritation)[6]

Carcinogenicity: Long-term studies have suggested a potential increased risk of cancer.[7]

Safe Handling and Storage Precautions

Adherence to strict safety protocols is mandatory when handling Clofibrate-d4.

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and/or a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to
prevent skin exposure.[2]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation is experienced.[2] Work should be
conducted in a well-ventilated area, preferably a chemical fume hood.[2]

Handling Procedures

Avoid contact with skin, eyes, and clothing.[2][8]

Avoid inhalation of vapor or mist.[8]

Do not eat, drink, or smoke when using this product.[2]

Wash hands and any exposed skin thoroughly after handling.[2]
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Storage Conditions

o Store in a cool, dry, and well-ventilated place.[8]
o Keep the container tightly closed.[2][8] Recommended storage is in a refrigerator.[4]

» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[8]

First Aid Measures

» After Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms occur.[2][6]

o After Skin Contact: Immediately wash with plenty of water and soap and rinse thoroughly. If
skin irritation persists, seek medical advice.[2][6]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing and immediately call a physician.[2][6]

o After Swallowing: If swallowed, call a poison center or doctor immediately if you feel unwell.
Rinse mouth.[2]

Biological Mechanism of Action: PPARa Agonism

Clofibrate, and by extension Clofibrate-d4, exerts its primary biological effects as an agonist of
the Peroxisome Proliferator-Activated Receptor alpha (PPAROQ).[4][8] PPARa is a nuclear
receptor that regulates the expression of genes involved in lipid metabolism and fatty acid
oxidation.[6]

Activation of PPARa by Clofibrate leads to a cascade of events, including:
» Increased expression of lipoprotein lipase, which enhances the clearance of triglycerides.[8]
 Increased fatty acid uptake and [3-oxidation in the liver and muscle.[6][8]

o Decreased hepatic production of Very Low-Density Lipoprotein (VLDL).[8]
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« Induction of synthesis of HDL apolipoproteins (ApoA-I and ApoA-Il).[1]
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Caption: Clofibrate activation of the PPARa signaling pathway.

Experimental Protocols and Use

Clofibrate-d4 is most commonly employed as an internal standard (IS) in bioanalytical
methods to correct for variability during sample processing and analysis.[9] Its physical and
chemical properties are nearly identical to the unlabeled analyte, ensuring similar behavior
during extraction and chromatography, while its mass difference allows for distinct detection by

mass spectrometry.[2][9]

Example Workflow: Quantification in Plasma

The following diagram illustrates a typical workflow for using Clofibrate-d4 to quantify Clofibric
acid (the active metabolite) in plasma samples using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).
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Caption: Workflow for using Clofibrate-d4 as an internal standard.

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[2] Do not allow the product to enter drains or surface
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water.[6][8]

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not
a substitute for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always consult
the specific SDS for the product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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